Cas no 89803-70-3 (1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl)-)

• Product Name: 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl)-
• CAS No: 89803-70-3
• MF: C₁₄H₆F₆I₂
• MW: 541.996809482574
• MDL: MFCD00236673
• CID: 712332
• PubChem ID: 2736149
• Update Time: 2025-08-05

1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl)-
• 2,2'-BIS(TRIFLUOROMETHYL)-4,4'-DIIODOBIPHENYL
• 4-iodo-1-[4-iodo-2-(trifluoromethyl)phenyl]-2-(trifluoromethyl)benzene
• 2,2'-BIPYRIDYL
• 2,2'-bistrifluoromethyl-4,4'-iiodobiphenyl
• 4,4'-diiodo-2,2'-trifluoromethylbiphenyl
• PC0656
• 4,4′-Diiodo-2,2′-bis(trifluoromethyl)-1,1′-biphenyl (ACI)
• 2,2′-Bis(trifluoromethyl)-4,4′-diiodobiphenyl
• CS-0182945
• F75621
• 89803-70-3
• DB-019607
• 2,2'-Di(Trifluoromethyl)-4,4'-diiodobiphenyl
• SCHEMBL3534403
• MFCD00236673
• 4,4'-Diiodo-2,2'-bis(trifluoromethyl)-1,1'-biphenyl
• DTXSID20371163
• AKOS005216288
• 4,4'-diiodo-2,2'-bis(trifluoromethyl)biphenyl
• 2,2'-bis-(Trifluoromethyl)-4,4'-diiodobiphenyl

• MDL： MFCD00236673
• Inchi： 1S/C14H6F6I2/c15-13(16,17)11-5-7(21)1-3-9(11)10-4-2-8(22)6-12(10)14(18,19)20/h1-6H
• InChI Key： OQUYDTUCILYGGP-UHFFFAOYSA-N
• SMILES： FC(C1C(C2C(C(F)(F)F)=CC(I)=CC=2)=CC=C(I)C=1)(F)F

Computed Properties

• Exact Mass: 541.84600
• Monoisotopic Mass: 541.846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.038
• Boiling Point: 396.7°C at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.565
• PSA: 0.00000
• LogP: 6.60040

1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl)- Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl)-

Introduction to 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) (CAS No. 89803-70-3)

The compound 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl), identified by its CAS number 89803-70-3, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenoxy derivative features a unique structural configuration characterized by the presence of two iodine atoms at the 4-position and four trifluoromethyl groups at the 2-position of the biphenyl core. Such structural motifs are particularly intriguing due to their potential applications in various scientific domains, including materials science and medicinal chemistry.

The molecular structure of 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) can be described as a biphenyl scaffold with significant electron-withdrawing effects introduced by the trifluoromethyl groups and the iodine atoms. The trifluoromethyl (CF₃) groups enhance the lipophilicity and metabolic stability of the molecule, while the iodine atoms serve as versatile handles for further functionalization via cross-coupling reactions. This combination makes the compound a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with tailored electronic and steric properties. The presence of multiple halogen atoms in 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) allows for diverse chemical transformations, including palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex organic molecules and have found extensive applications in drug discovery and material science.

One of the most compelling aspects of this compound is its potential application in the development of advanced materials. The electron-withdrawing nature of the trifluoromethyl groups and the iodine substituents can influence the electronic properties of polymers and organic semiconductors. Researchers have explored its use in creating conductive polymers and organic light-emitting diodes (OLEDs), where precise control over molecular architecture is crucial for optimizing device performance.

Furthermore, the pharmaceutical industry has shown interest in 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) due to its structural similarity to known bioactive molecules. The trifluoromethyl group is a common pharmacophore found in many drugs due to its ability to modulate bioavailability and metabolic stability. By leveraging this motif along with the reactive iodine atoms, chemists can design novel molecules with enhanced binding affinity and selectivity for therapeutic targets.

Recent studies have highlighted the compound's utility in medicinal chemistry through its role as a precursor for synthesizing small-molecule inhibitors. For instance, derivatives of 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) have been investigated for their potential as kinase inhibitors or antiviral agents. The ability to introduce additional functional groups via cross-coupling reactions allows for fine-tuning of pharmacological properties, making this compound a versatile building block in drug development pipelines.

The synthesis of 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. Key steps include halogenation at specific positions followed by protection-deprotection strategies to achieve the desired regioselectivity. Advanced synthetic techniques such as transition-metal catalysis play a crucial role in facilitating these transformations efficiently.

From an industrial perspective, the demand for high-purity compounds like 1,1'-Biphenyl,4,4'-diiodo-2,2'-bis(trifluoromethyl) underscores its importance in modern chemical manufacturing. Quality control measures must be stringent to ensure consistency in downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to verify purity and structural integrity.

The environmental impact of synthesizing and handling such compounds is also a consideration in contemporary research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that improve atom economy are particularly favored for their sustainability benefits.

In conclusion,1,1'-Biphenyl, 4, 4'-diiodo, 2, 2'-bis(trifluoromethyl) (CAS No. 89803-70-3) represents a fascinating example of how structural complexity can be leveraged to create compounds with diverse applications. Its role as an intermediate in synthetic chemistry and its potential use in advanced materials and pharmaceuticals highlight its significance in ongoing scientific endeavors. As research continues to evolve, this compound is likely to remain at the forefront of innovation across multiple disciplines.